5-ethyl-N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-sulfonamide
Description
Thiophene and its substituted derivatives are a class of heterocyclic compounds that have a wide range of therapeutic properties and diverse applications in medicinal chemistry . Tetrahydroisoquinolines (THIQ) are a class of compounds that have garnered attention due to their diverse biological activities against various pathogens and neurodegenerative disorders .
Scientific Research Applications
Synthesis of Alkaloid Derivatives
The tetrahydroisoquinoline moiety is a key fragment in a diverse range of alkaloids and bioactive molecules. The C(1)-functionalization of tetrahydroisoquinolines, such as in our compound, can act as precursors for various alkaloids displaying multifarious biological activities . This makes it a valuable compound for the synthesis of complex natural products and drug molecules.
Antineuroinflammatory Agents
N-benzyl tetrahydroisoquinolines, which are structurally related to our compound, are known to function as antineuroinflammatory agents . This suggests potential applications in the development of treatments for neuroinflammatory diseases.
Asymmetric Catalysis
Tetrahydroisoquinoline derivatives have broad applications in asymmetric catalysis as chiral scaffolds . The compound could be used to develop new catalytic systems that are more efficient and selective.
Antiviral Agents
Indole derivatives, which share structural similarities with our compound, possess various biological activities, including antiviral properties . This indicates potential for the compound to be modified and used in the development of new antiviral drugs.
Organic Semiconductors
Thiophene derivatives are utilized in material science as organic semiconductors . The thiophene moiety in our compound could be explored for the advancement of organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).
Anticancer Activity
Thiophene-based analogs exhibit pharmacological properties such as anticancer effects . The compound could be investigated for its efficacy against various cancer cell lines and potentially developed into a therapeutic agent.
Anti-inflammatory Drugs
Thiophene derivatives are known for their anti-inflammatory properties . The compound could be a candidate for the development of new nonsteroidal anti-inflammatory drugs (NSAIDs).
Antimicrobial Agents
Some thiophene derivatives have shown comparable activity to standard drugs like ampicillin and gentamicin against tested bacteria species . This suggests that our compound could be a starting point for the synthesis of new antimicrobial agents.
properties
IUPAC Name |
5-ethyl-N-[2-(2-methylpropanoyl)-3,4-dihydro-1H-isoquinolin-7-yl]thiophene-2-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O3S2/c1-4-17-7-8-18(25-17)26(23,24)20-16-6-5-14-9-10-21(12-15(14)11-16)19(22)13(2)3/h5-8,11,13,20H,4,9-10,12H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QSSWOALXSUOKJD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(S1)S(=O)(=O)NC2=CC3=C(CCN(C3)C(=O)C(C)C)C=C2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
392.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-ethyl-N-(2-isobutyryl-1,2,3,4-tetrahydroisoquinolin-7-yl)thiophene-2-sulfonamide | |
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